molecular formula C9H7Cl2N B15332401 4,7-Dichloro-3-methylindole

4,7-Dichloro-3-methylindole

Cat. No.: B15332401
M. Wt: 200.06 g/mol
InChI Key: WQEXJFFVTOORDR-UHFFFAOYSA-N
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Description

4,7-Dichloro-3-methylindole is a halogenated indole derivative characterized by chlorine substituents at positions 4 and 7 of the indole ring and a methyl group at position 2. Such compounds often exhibit unique electronic properties due to the electron-withdrawing effects of chlorine atoms, which influence reactivity and biological activity .

Properties

Molecular Formula

C9H7Cl2N

Molecular Weight

200.06 g/mol

IUPAC Name

4,7-dichloro-3-methyl-1H-indole

InChI

InChI=1S/C9H7Cl2N/c1-5-4-12-9-7(11)3-2-6(10)8(5)9/h2-4,12H,1H3

InChI Key

WQEXJFFVTOORDR-UHFFFAOYSA-N

Canonical SMILES

CC1=CNC2=C(C=CC(=C12)Cl)Cl

Origin of Product

United States

Scientific Research Applications

4,7-Dichloro-3-methylindole is utilized in various scientific research fields:

  • Chemistry: It serves as a building block for the synthesis of more complex indole derivatives.

  • Biology: Indole derivatives are known for their biological activities, including antiviral, anti-inflammatory, and anticancer properties.

  • Medicine: It is used in the development of pharmaceuticals targeting various diseases.

  • Industry: It is employed in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 4,7-Dichloro-3-methylindole exerts its effects involves interaction with molecular targets such as enzymes and receptors. The specific pathways and targets depend on the biological context and the derivatives formed from this compound.

Comparison with Similar Compounds

Key Research Findings

Positional Isomerism : 4,7-Dichloro substitution optimizes electronic effects for drug-receptor interactions compared to 4,6-dichloro analogs .

Functional Group Trade-offs : Hydroxyl groups enhance target binding but reduce metabolic stability, whereas methyl/fluorine groups balance lipophilicity and stability .

Synthetic Flexibility : Ethyl ester derivatives serve as versatile intermediates for further functionalization (e.g., amidation, reduction) .

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